3-(4-chlorophenyl)-9-(2-methoxyethyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 8-(4-chlorophenyl)-5-(2-methoxyethyl)-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C16H15ClN6O3/c1-21-14-11(13(24)18-16(21)25)22(7-8-26-2)15-20-19-12(23(14)15)9-3-5-10(17)6-4-9/h3-6H,7-8H2,1-2H3,(H,18,24,25)
• InChI Key: MBWOXOZOMPCEGV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C3=NN=C(N23)C4=CC=C(C=C4)Cl)CCOC
• Molecular Formula: C16H15ClN6O3
• Molecular Weight: 374.78 g/mol

Description

3-(4-chlorophenyl)-9-(2-methoxyethyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C16H15ClN6O3 and its molecular weight is 374.79. The purity is usually 95%.
BenchChem offers high-quality 3-(4-chlorophenyl)-9-(2-methoxyethyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-chlorophenyl)-9-(2-methoxyethyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s heterocyclic framework makes it an attractive candidate for drug discovery. Researchers have explored its potential as a scaffold for designing novel pharmaceuticals. Some key areas include:

Anticancer Agents: Modifications to this core structure have led to derivatives with promising anticancer activity. reports derivatives bearing a 4-aminomethylpiperidine moiety that exhibit excellent anti-tumor activity against various cancer cell lines.

Electrochemical Synthesis

The compound has been utilized in electrochemical reactions, demonstrating its versatility:

• Electrocatalytic C–H Cycloamination : Researchers have employed an environmentally benign electrochemical approach to access a diversely functionalized [1,2,4]triazolo[3,4-i]purine heterocyclic framework. .

Synthetic Methodology

The compound contributes to synthetic methodologies:

• One-Pot Dehydrogenative C–N Cross-Coupling : An innovative reagent-free intramolecular dehydrogenative C–N cross-coupling reaction has been developed under mild electrolytic conditions. .

Mechanism of Action

The interaction of these compounds with their targets often results in significant alterations in cell cycle progression, in addition to apoptosis induction within certain cells . The affected biochemical pathways and their downstream effects would largely depend on the specific targets of the compound.

In terms of pharmacokinetics, factors such as absorption, distribution, metabolism, and excretion (ADME) would greatly influence the bioavailability of the compound. These properties can be predicted using in silico ADMET studies .

The molecular and cellular effects of the compound’s action would likely involve changes in cell proliferation and survival, given the potential role of such compounds in inhibiting CDKs .